N-(furan-3-ylmethyl)-2-oxo-N-(2-(thiophen-2-yl)ethyl)imidazolidine-1-carboxamide

• IUPAC Name: N-(furan-3-ylmethyl)-2-oxo-N-(2-thiophen-2-ylethyl)imidazolidine-1-carboxamide
• InChI: InChI=1S/C15H17N3O3S/c19-14-16-5-7-18(14)15(20)17(10-12-4-8-21-11-12)6-3-13-2-1-9-22-13/h1-2,4,8-9,11H,3,5-7,10H2,(H,16,19)
• InChI Key: WHTWPRLUGGCBKC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

N-(furan-3-ylmethyl)-2-oxo-N-(2-(thiophen-2-yl)ethyl)imidazolidine-1-carboxamide, also known as FTI-277, is a small molecule inhibitor that targets farnesyltransferase enzyme. Farnesyltransferase is an enzyme that plays a vital role in the prenylation of proteins, which is essential for their proper function. The inhibition of farnesyltransferase has been found to be effective in the treatment of various diseases, including cancer.

Scientific Research Applications

Synthesis and Reactivity

Research on related furan and thiophene compounds has led to the development of novel synthetic routes and the exploration of their reactivity. For instance, Aleksandrov and El’chaninov (2017) detailed the synthesis of N-(1-Naphthyl)furan-2-carboxamide, demonstrating the compound's potential for electrophilic substitution reactions, which could be applied to the synthesis of N-(furan-3-ylmethyl)-2-oxo-N-(2-(thiophen-2-yl)ethyl)imidazolidine-1-carboxamide (Aleksandrov & El’chaninov, 2017). Similarly, Shipilovskikh and Rubtsov (2014) investigated the chemistry of iminofurans, providing insights into the high reactivity and biological potential of furan derivatives, which is relevant for understanding the properties of N-(furan-3-ylmethyl)-2-oxo-N-(2-(thiophen-2-yl)ethyl)imidazolidine-1-carboxamide (Shipilovskikh & Rubtsov, 2014).

Potential Biomedical Applications

The exploration of furan and thiophene derivatives has also extended to their potential biomedical applications. Lu, Wu, and Yoshikai (2014) demonstrated the use of a palladium(II) catalyst in the condensation of N-aryl imines with alkynylbenziodoxolones to afford multisubstituted furans, which could have implications for drug development and synthetic biology (Lu, Wu, & Yoshikai, 2014). Additionally, Ismail et al. (2004) synthesized novel dicationic imidazo[1,2-a]pyridines with significant antiprotozoal activity, highlighting the therapeutic potential of heterocyclic compounds related to N-(furan-3-ylmethyl)-2-oxo-N-(2-(thiophen-2-yl)ethyl)imidazolidine-1-carboxamide (Ismail et al., 2004).

Antimicrobial and Antitumor Activities

Research by Karapetyan, Tokmajyan, and Paronikyan (2021) on N-substituted 2-imino-2,5-dihydrofuran-3-carboxamides revealed moderate to good antibacterial activity, suggesting that compounds with similar structures, including N-(furan-3-ylmethyl)-2-oxo-N-(2-(thiophen-2-yl)ethyl)imidazolidine-1-carboxamide, could have promising antimicrobial properties (Karapetyan, Tokmajyan, & Paronikyan, 2021). Furthermore, Franchetti et al. (1995) synthesized furan and thiophene analogues of tiazofurin, furanfurin and thiophenfurin, demonstrating antitumor activity and interactions with inosine monophosphate dehydrogenase, indicating the potential of furan-thiophene derivatives in cancer therapy (Franchetti et al., 1995).